Cas no 1805259-24-8 (3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine
• CAS No: 1805259-24-8
• MF: C₇H₂ClF₂IN₂
• MW: 314.458459377289
• CID: 4864966
• Update Time: 2025-06-08

3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H2ClF2IN2/c8-5-4(1-12)13-2-3(6(5)11)7(9)10/h2,7H
• InChI Key： GGOUKTOGADIXBN-UHFFFAOYSA-N
• SMILES： IC1C(=C(C#N)N=CC=1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine

Comprehensive Overview of 3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine (CAS No. 1805259-24-8)

3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine (CAS No. 1805259-24-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and multiple functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural features, including the chloro, cyano, difluoromethyl, and iodo substituents, make it a versatile building block for designing novel compounds with potential applications in drug discovery and crop protection.

In recent years, the demand for halogenated pyridines like 3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine has surged due to their role in developing next-generation pharmaceuticals and agrochemicals. Researchers are particularly interested in its iodo and difluoromethyl groups, which are known to enhance bioavailability and metabolic stability in drug candidates. This aligns with the growing trend of fluorine-containing compounds in medicinal chemistry, a topic frequently searched in academic and industrial databases.

The compound's CAS No. 1805259-24-8 is often referenced in patent literature and scientific journals, highlighting its importance in cross-coupling reactions and palladium-catalyzed transformations. These reactions are pivotal for creating complex molecules, such as kinase inhibitors and herbicides, addressing current challenges in cancer therapy and sustainable agriculture. Users searching for "iodopyridine applications" or "difluoromethyl pyridine synthesis" will find this compound highly relevant to their queries.

From a synthetic chemistry perspective, 3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine offers a robust platform for further functionalization. Its cyano group, for instance, can be converted into carboxylic acids or amides, expanding its utility in peptide mimetics and small-molecule drugs. This adaptability resonates with the increasing focus on structure-activity relationship (SAR) studies, a hot topic in drug design forums and search engines.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional halogenated intermediates, 3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine is designed to align with modern green chemistry principles, minimizing waste and energy consumption during synthesis. This aspect is frequently explored in searches related to "sustainable chemical synthesis" and "eco-friendly intermediates", making the compound a subject of interest for environmentally conscious researchers.

In summary, 3-Chloro-2-cyano-5-(difluoromethyl)-4-iodopyridine (CAS No. 1805259-24-8) stands at the intersection of innovation and practicality. Its multifaceted applications in pharmaceuticals, agrochemicals, and material science, combined with its compatibility with contemporary synthetic methodologies, ensure its continued relevance in scientific and industrial communities. As search trends indicate a rise in queries like "pyridine derivatives in drug discovery" and "fluorine in agrochemicals", this compound is poised to remain a key player in advanced chemical research.